(E)-N,N-diethyl-2,3-diphenylprop-2-enamide
Overview
Description
(E)-N,N-diethyl-2,3-diphenylprop-2-enamide is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.
The exact mass of the compound N,N-diethyl-2,3-diphenylacrylamide is 279.162314293 g/mol and the complexity rating of the compound is 345. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Hydroformylation Reactions
- N,N-diethyl methacrylamide undergoes hydroformylation and subsequent reactions under specific conditions, leading to the formation of various compounds including α-methyl-γ-butyrolactone and N,N-diethyl 1-methyl-3-(diethylamino)butyramide. These processes are influenced by the reaction conditions and the catalysts used, such as Rh4(CO)12 (Kollár, Consiglio, & Pino, 1990).
Polymerization Processes
- N,N-Diphenylacrylamide can be polymerized in a living fashion with specific catalysts, resulting in polymers with controlled molecular weights and properties. The polymerization is initiated through specific chemical interactions and proceeds via aluminum-oxygen bond interchange (Yeonjoon Kim, Jeon, & Kim, 2005).
- Anionic polymerization of N,N-Dialkylacrylamides, including N,N-diethylacrylamide, can be modified by additives like diethylzinc to produce polymers with narrow molecular weight distributions and different stereospecificities (Nakahama, Kobayashi, Ishizone, & Hirao, 1997).
Synthesis of Natural Products
- The synthesis of naturally occurring compounds, such as aziridine-2,3-dicarboxylic acid, can involve compounds similar to N,N-diethyl-2,3-diphenylacrylamide in key reaction steps. These processes often involve complex chemical reactions and are significant in the synthesis of bioactive molecules (Legters, Thijs, & Zwanenburg, 1991).
Chemical Reactions and Mechanisms
- Various chemical reactions involving derivatives of N,N-diethyl-2,3-diphenylacrylamide, such as the formation of ketenimines and specific esters, are studied for their mechanisms and applications in organic synthesis. These studies provide insights into complex chemical processes and their potential applications (Mitsunobu & Yamada, 1967).
Properties
IUPAC Name |
(E)-N,N-diethyl-2,3-diphenylprop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO/c1-3-20(4-2)19(21)18(17-13-9-6-10-14-17)15-16-11-7-5-8-12-16/h5-15H,3-4H2,1-2H3/b18-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXRBGPWDWAAXCD-OBGWFSINSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(=CC1=CC=CC=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=O)/C(=C/C1=CC=CC=C1)/C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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